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Compound of Interest

Compound Name: Triacetylmethane

Cat. No.: B1294483

An Essential Guide for Researchers, Scientists, and Drug Development Professionals on the
Safe Handling and Disposal of Triacetylmethane.

This document provides comprehensive guidance on the proper disposal procedures for
triacetylmethane, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The information is intended for professionals in research, scientific,
and drug development fields.

l. Safety and Handling Precautions

Triacetylmethane is a combustible liquid and a known eye irritant.[1][2] Adherence to proper
safety protocols is crucial when handling this chemical.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side shields (or a face shield), chemical-resistant gloves, and a lab coat.

» Ventilation: Handle triacetylmethane in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

o Spill Management: In the event of a spill, absorb the material with an inert absorbent (e.qg.,
vermiculite, dry sand) and place it in a sealed, labeled container for disposal. Avoid direct
contact with skin and eyes.

o First Aid:
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o Eye Contact: Immediately rinse cautiously with water for several minutes.[1] If contact
lenses are present, remove them if it is easy to do so and continue rinsing.[1] Seek
medical attention.

o Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of
water.

o Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for triacetylmethane, essential for its
safe handling and storage.

Property Value Citation(s)
CAS Number 815-68-9 [1]
Molecular Formula C7H1003 [2]
Appearance Colorless liquid [2]

Boiling Point 203.5 °C (lit.) [1]

Density 1.066 g/mL at 25 °C (lit.) [1]

Flash Point 88 °C (190.4 °F) - closed cup [1]

GHS Hazard Statements H319 Causes serious eye [1112]

irritation
Storage Class 10 - Combustible liquids [1]

lll. Step-by-Step Disposal Protocol

The proper disposal of triacetylmethane must be conducted in accordance with institutional
guidelines and local, state, and federal regulations. The following protocol provides a general
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framework for its disposal.

Step 1: Waste Identification and Segregation

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name, "Triacetylmethane."[3] The date of accumulation should also be clearly
marked.[3]

Segregation: Do not mix triacetylmethane waste with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department. It is
crucial to segregate halogenated and non-halogenated organic wastes.[3]

Step 2: Waste Collection and Storage

Container Selection: Use only approved, chemically compatible waste containers, such as
glass or high-density polyethylene (HDPE) bottles.[3] Ensure the container has a tightly
fitting cap to prevent leaks and evaporation.[3] Do not use metal cans, as they can corrode.

[3]

Storage Location: Store waste containers in a designated, well-ventilated satellite
accumulation area.[4] Flammable liquid waste should be stored in an explosion-resistant
solvent cabinet.[3] Do not store waste in a fume hood where reactions are being conducted
or on the floor.[3]

Fill Level: Do not overfill waste containers. Leave at least 10% headspace to allow for vapor
expansion.

Step 3: Arranging for Disposal

o Contact EHS: Once the waste container is ready for disposal, contact your institution's EHS
department to arrange for pickup. Provide them with accurate information about the waste
contents.

» Professional Disposal: Triacetylmethane waste should be disposed of through a licensed
hazardous waste disposal company.[4] Do not attempt to dispose of it down the drain or in
regular trash.
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Step 4: Documentation

e Maintain a log of all hazardous waste generated, including the chemical name, quantity, and
date of disposal. This documentation is essential for regulatory compliance.

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of
triacetylmethane.

Caption: Workflow for the safe disposal of triacetylmethane waste.

Disclaimer: This guide provides general recommendations. Always consult your institution's
specific safety and disposal protocols and the Safety Data Sheet (SDS) for triacetylmethane
before handling and disposal. Local regulations may vary and must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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